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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B7796855

An In-Depth Technical Guide to the Physical Properties of Lactose Octaacetate

Introduction

Lactose octaacetate (C28H38019) is a fully acetylated derivative of lactose, a disaccharide
composed of galactose and glucose subunits.[1] Also known as octa-O-acetyl-D-lactose or
peracetylated lactose, it serves as a crucial intermediate in synthetic carbohydrate chemistry.[2]
[3] The acetylation of lactose's eight hydroxyl groups significantly alters its physical and
chemical properties, notably increasing its stability, reducing hygroscopicity, and enhancing its
solubility in organic solvents compared to its precursor, lactose.[4] These characteristics make
it a valuable compound in pharmaceutical formulations, where it can function as an
intermediate, diluent, or solubilizer.[1][4] This guide provides a comprehensive overview of the
core physical properties of lactose octaacetate, detailed experimental protocols for their
determination, and a workflow for its synthesis and purification.

Core Physical and Chemical Properties

The physical properties of lactose octaacetate can vary, primarily due to the existence of
different anomers (a and 3 forms) and varying levels of purity across commercial and
synthesized batches.[5][6] The data presented below is a compilation from various sources,
reflecting this potential variability.
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Property

Value

Molecular Formula

C28H38019[7][8]

Molecular Weight 678.59 g/mol [7][8][9]
White to off-white crystalline solid or powder.[4]
Appearance
[71[10]
75 - 141 °C (This wide range reflects different
] ] isomeric forms and purities. For example, 3-D-
Melting Point .
Lactose octaacetate has a reported melting
point of 139-141 °C).[2][7][9][11][12]
Boiling Point 683.1 °C at 760 mmHg[11]
Density 1.37 g/cm3[11][12]

Refractive Index

~1.5[12]

Specific Optical Rotation ([a]D)

-4.14° (c=10, CHCI3) for the B-anomer.[5]
Generally reported to have a negative angle of

optical rotation.[2]

Solubility

Soluble in: Dichloromethane (DCM),
Chloroform, Dimethylformamide (DMF),
Dimethyl sulfoxide (DMSO), Ethyl acetate
(EtOAC), Methanol (MeOH).[1][7] Slightly

soluble to insoluble in: Water.[13]

UV Absorption Maxima (Amax)

Methanol: 209 nm[2]Ethanol: 210
nm[2]Acetonitrile: 213 nm[2]1,4-Dioxane: 245
nm[2]DMF: 266 nm[2]DMSO: 259 nm[2]

Experimental Protocols
Determination of Melting Point

The melting point of a solid is a key indicator of its purity. For lactose octaacetate, this can be
determined using a capillary method or a hot stage apparatus.

Methodology: Capillary Tube Method[14][15]
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o Sample Preparation: A small amount of finely powdered, dry lactose octaacetate is packed
into a capillary tube, sealed at one end, to a height of 1-2 mm.[15]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a melting point apparatus
or a heated liquid bath (e.g., paraffin oil).[14][15]

o Heating: The apparatus is heated slowly and steadily, with constant stirring of the liquid bath
to ensure uniform temperature distribution.[15]

o Observation: The temperature at which the substance first begins to liquefy is recorded as
the start of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the range.[14]

 Purity Indication: A sharp melting range (typically < 2 °C) is indicative of a pure compound.
Impurities tend to lower and broaden the melting point range.[16]

Alternative Methodology: Kofler Hot Stage Microscope

Melting points can also be precisely measured using a Kofler hot stage microscope, which
allows for direct observation of the sample as it is heated.[2]

Determination of Specific Optical Rotation

Optical rotation is a fundamental property of chiral molecules like lactose octaacetate. The
measurement is performed using a polarimeter.

Methodology: Polarimetry[2][17]

» Solution Preparation: A solution of lactose octaacetate is prepared by accurately weighing a
sample and dissolving it in a specific volume of a suitable solvent (e.g., chloroform) to a
known concentration (c, in g/mL).[5]

o Polarimeter Setup: The polarimeter is turned on, and the light source (typically a sodium
lamp, 589 nm) is allowed to stabilize. The instrument is zeroed using a blank tube filled with
the pure solvent.[2]
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o Measurement: The prepared solution is transferred to a polarimeter tube of a known path
length (I, in decimeters). The tube is placed in the polarimeter, and the observed optical

rotation (a) is measured.[18]

o Calculation of Specific Rotation: The specific rotation [a] is calculated using the Biot's law
formula: [a] = a/ (I x ¢) The temperature and wavelength used for the measurement are

typically reported alongside the value.[18]

Workflow Visualization

The following diagram illustrates a typical laboratory workflow for the synthesis and purification
of lactose octaacetate, a process crucial for obtaining a pure sample for property analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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